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Compound of Interest

Compound Name: NIBR-17

Cat. No.: B10854049

A comprehensive review of the available scientific literature and data reveals no public
information on a compound designated "NIBR-17" in the context of apoptosis induction.

Extensive searches of scientific databases and public records did not yield any specific
information regarding a molecule with the identifier "NIBR-17." The acronym "NIBR" is
associated with the Novartis Institutes for BioMedical Research, suggesting that "NIBR-17"
may be an internal codename for a compound that has not yet been publicly disclosed or
published in peer-reviewed literature.

Therefore, it is not possible to provide an in-depth technical guide, including quantitative data,
experimental protocols, and signaling pathway diagrams, as requested.

While no data exists for "NIBR-17," research has been conducted on other molecules and
pathways involving the number "17" that are linked to apoptosis. These are distinct from "NIBR-
17" but are mentioned here for informational purposes:

e AMP-17: An antimicrobial peptide that has been shown to induce apoptosis in human
leukemia cells. Its mechanism is thought to involve the disruption of cancer cell membranes,
leading to increased intracellular calcium, generation of reactive oxygen species (ROS), and
mitochondrial dysfunction.

e Vitamin B17 (Amygdalin): A naturally occurring compound that has been investigated for its
potential anticancer effects.[1][2][3] Some studies suggest it may induce apoptosis through
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the intrinsic pathway by modulating the expression of Bcl-2 family proteins and activating
caspases.[2][3]

e miR-17: A microRNA that can sensitize breast cancer cells to chemotherapy-induced
apoptosis.[4] Its mechanism involves the regulation of Aktl, leading to the induction of p53
and the apoptotic cascade.[4]

e Interleukin-17 (IL-17): A cytokine that can have dual roles in cancer, either promoting or
inhibiting tumor growth depending on the context.[5] In some settings, IL-17 has been shown
to induce apoptosis of vascular endothelial cells by activating caspase-3 and -9 and altering
the Bax/Bcl-2 ratio.[6] Conversely, in the context of mycobacterial infection, IL-17 can inhibit
macrophage apoptosis.[7]

o A 17-Apoptosis-Related Gene Signature: A set of 17 genes related to apoptosis that has
been identified as a prognostic marker in bladder cancer.[8] This signature can predict
overall survival and is associated with immune infiltration in the tumor microenvironment.[8]

Should information regarding "NIBR-17" become publicly available in the future, a detailed
technical guide on its apoptosis induction pathways could be compiled. At present, the scientific
community awaits any such disclosures from Novartis or other research institutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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